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Compound of Interest

Compound Name: Isotridecanol

Cat. No.: B073481 Get Quote

A Comparative Guide for Researchers and Drug Development Professionals

Isotridecanol and its ethoxylated derivatives are versatile nonionic surfactants utilized in a

wide array of industrial and commercial applications, from detergents and cleaning agents to

emulsifiers in agricultural formulations. For researchers and professionals in drug development,

where excipient purity, performance, and regulatory acceptance are paramount, a thorough

understanding of this chemical's standing is crucial. This guide provides a comparative

overview of the regulatory status of Isotridecanol in key global regions and benchmarks its

performance against common alternatives, supported by experimental data and detailed

methodologies.

Regional Regulatory Status of Isotridecanol
The global regulatory landscape for chemical substances is complex and region-specific.

Isotridecanol and its ethoxylates are generally considered existing chemicals in major

industrial markets, facilitating their use in a variety of applications. The following table

summarizes their current regulatory status.
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Region/Author
ity

Governing
Regulation(s)

Inventory
Name

Status of
Isotridecanol
& Ethoxylates

Details

Europe
REACH (EC) No

1907/2006

REACH

Registered

Substances

Registered

Isotridecanol

(CAS: 27458-92-

0, EC: 248-469-

2) and its

ethoxylates (e.g.,

CAS: 69011-36-

5) have active

registrations with

the European

Chemicals

Agency (ECHA).

[1][2] This allows

for their

manufacture and

import into the

European Union,

subject to

tonnage bands

and any

specified risk

management

measures.

United States

Toxic

Substances

Control Act

(TSCA)

TSCA Chemical

Substance

Inventory

Active

Isotridecanol

(CAS: 27458-92-

0) is listed as an

active chemical

on the TSCA

Inventory,

meaning it is in

commerce in the

US.[3]

Canada Canadian

Environmental

Domestic

Substances List

Listed A screening

assessment of
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Protection Act,

1999 (CEPA)

(DSL) tridecanol

isomers

concluded they

do not meet the

criteria for being

considered toxic

under section 64

of CEPA.

Australia

Industrial

Chemicals Act

2019

Australian

Inventory of

Industrial

Chemicals

(AICIS)

Listed

Isotridecanol

(CAS: 27458-92-

0) is listed on the

AICIS, permitting

its industrial use

in Australia.[4]

China

Measures for the

Environmental

Management of

New Chemical

Substances

(MEE Order No.

12)

Inventory of

Existing

Chemical

Substances in

China (IECSC)

Listed

Isotridecanol,

ethoxylated

(CAS: 69011-36-

5) is listed on the

IECSC,

indicating it is an

existing chemical

substance in

China.

Japan

Chemical

Substances

Control Law

(CSCL)

Existing and New

Chemical

Substances

(ENCS)

Listed

Isotridecan-1-ol

(CAS: 27458-92-

0) is listed on the

ENCS with the

METI number

(2)-217,

classifying it as

an existing

chemical

substance in

Japan.[5]
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Performance Comparison with Alternative
Surfactants
Isotridecanol ethoxylates are valued for their excellent wetting, detergency, and emulsification

properties. However, a range of other surfactants are available, each with a distinct

performance profile. The choice of surfactant is highly dependent on the specific application

requirements.

Common Alternatives Include:

Linear Alcohol Ethoxylates (e.g., C12-15 Pareth series): Similar nonionic surfactants with a

linear alkyl chain, offering good overall performance.

Anionic Surfactants (e.g., Sodium Lauryl Sulfate - SLS): Known for producing high foam

volume and strong cleaning, but can be harsher on surfaces and skin.

Bio-based Surfactants (e.g., Alkyl Polyglucosides - APG, such as Lauryl Glucoside): Derived

from renewable resources, these are valued for their mildness and environmental profile.

The following table summarizes key performance metrics. Data is compiled from various

technical sources and represents typical values. Direct comparisons should always be made

under identical experimental conditions.
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Performance
Metric

Isotridecanol
Ethoxylate
(e.g., 7-9 EO)

Linear Alcohol
Ethoxylate
(e.g., C12-15
Pareth-7)

Sodium Lauryl
Sulfate (SLS)

Alkyl
Polyglucoside
(APG)

Surface Tension

(mN/m) at 0.1%

soln.

~28-30 ~29-31 ~35-40 ~29-32

Wetting Time

(Draves Test)
Excellent

Good to

Excellent
Moderate Good

Foam Volume

(Ross-Miles)
Moderate Moderate High Moderate

Foam Stability Moderate Moderate High Low to Moderate

Emulsification

Power
Excellent

Good to

Excellent
Moderate Good

Biodegradability
Readily

Biodegradable

Readily

Biodegradable

Readily

Biodegradable

Readily

Biodegradable

Irritation

Potential
Low to Moderate Low to Moderate High Very Low

Experimental Protocols
To facilitate objective comparison, standardized testing methodologies are critical. Below are

detailed protocols for evaluating key surfactant performance characteristics.

Surface Tension Measurement (Wilhelmy Plate or Du
Noüy Ring Method)

Objective: To determine the effectiveness of a surfactant in reducing the surface tension of

water. The Critical Micelle Concentration (CMC), the concentration at which micelles begin to

form, can also be determined.

Apparatus: A tensiometer equipped with either a platinum Wilhelmy plate or a Du Noüy ring.
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Methodology:

Prepare a stock solution of the surfactant in deionized water (e.g., 1% by weight).

Create a series of dilutions from the stock solution, covering a range of concentrations

(e.g., from 1000 ppm down to 1 ppm).

Calibrate the tensiometer with deionized water (surface tension ≈ 72 mN/m at 25°C).

For each dilution, measure the surface tension. Ensure the plate or ring is thoroughly

cleaned and flamed between measurements.

Record the surface tension as a function of surfactant concentration.

Plot surface tension versus the logarithm of the concentration. The CMC is the point at

which the surface tension plateaus.

Wetting Performance (Draves Wetting Test - Modified
from AATCC TM 17)

Objective: To measure the time required for a standardized cotton skein to sink in a

surfactant solution, indicating the solution's wetting efficiency.

Apparatus: 500 mL graduated cylinder, stopwatch, standard cotton skein with a hook and

weight.

Methodology:

Prepare a surfactant solution of a specified concentration (e.g., 0.1% w/v) in the graduated

cylinder.

Attach the hook and weight to the cotton skein.

Hold the skein just above the liquid surface and simultaneously start the stopwatch as you

drop the skein into the solution.

Stop the stopwatch the moment the skein begins to sink.
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The recorded time is the wetting time. Shorter times indicate better wetting performance.

Perform the test in triplicate and report the average time.

Foaming Properties (Ross-Miles Foam Test - ASTM
D1173)

Objective: To measure the initial foam height and the stability of the foam over time.

Apparatus: Ross-Miles foam apparatus, consisting of a jacketed glass column and a pipette.

Methodology:

Prepare 250 mL of the surfactant solution at a specified concentration and temperature

(e.g., 0.1% at 50°C).

Pour 50 mL of the solution into the bottom of the column.

Pour the remaining 200 mL into the pipette.

Position the pipette at the top of the column and allow the solution to drain, falling 90 cm

into the solution at the bottom, generating foam.

Immediately measure the height of the foam column. This is the initial foam height.

Measure the foam height again after a set time, typically 5 minutes, to assess foam

stability.

Results are reported as the initial foam height and the height after 5 minutes.

Emulsification Performance (Bottle Test Method)
Objective: To assess the ability of a surfactant to form and stabilize an emulsion of two

immiscible liquids (e.g., oil and water).

Apparatus: Graduated glass cylinders or bottles with stoppers, a shaker or vortex mixer.

Methodology:
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Prepare the aqueous phase containing the surfactant at a desired concentration.

Add a defined volume of the aqueous phase and a defined volume of the oil phase (e.g.,

mineral oil, vegetable oil) to the graduated cylinder (e.g., a 1:1 ratio).

Stopper the cylinder and shake vigorously for a set period (e.g., 1 minute).

Place the cylinder on a level surface and start a timer.

Record the initial volume of the emulsion formed.

At regular intervals (e.g., 5, 15, 30, 60 minutes), record the volume of any separated

aqueous or oil phase.

Emulsion stability is typically reported as the time taken for a certain percentage of phase

separation to occur, or the percentage of the emulsion remaining after a specific time.

Experimental Workflow Visualization
The following diagram illustrates a logical workflow for the comparative evaluation of different

surfactant candidates for a specific application.
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A generalized workflow for the comparative performance testing of surfactants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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